1-(3-{(Z)-[3-(3-ethoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)piperidine-4-carboxamide

• Molecular Formula: C24H29N5O4S2
• Molecular Weight: 515.7 g/mol
• IUPAC Name: 1-[3-[(Z)-[3-(3-ethoxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]-9-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C24H29N5O4S2/c1-3-33-13-5-10-29-23(32)18(35-24(29)34)14-17-21(27-11-7-16(8-12-27)19(25)30)26-20-15(2)6-4-9-28(20)22(17)31/h4,6,9,14,16H,3,5,7-8,10-13H2,1-2H3,(H2,25,30)/b18-14-
• InChI Key: STAMUXRPXWKPBZ-JXAWBTAJSA-N
• Isomeric SMILES: CCOCCCN1C(=O)/C(=C/C2=C(N=C3C(=CC=CN3C2=O)C)N4CCC(CC4)C(=O)N)/SC1=S
• Canonical SMILES: CCOCCCN1C(=O)C(=CC2=C(N=C3C(=CC=CN3C2=O)C)N4CCC(CC4)C(=O)N)SC1=S

Description

1-(3-{(Z)-[3-(3-ethoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)piperidine-4-carboxamide is a synthetic heterocyclic compound featuring a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone ring and a piperidine-4-carboxamide substituent. This compound’s structural complexity suggests possible applications in targeting pathways such as ferroptosis, given its sulfur-containing thioxo group, which may interact with iron-dependent lipid peroxidation mechanisms .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the Thiazolidine Ring: Starting with a suitable thioamide and an α-halo ketone, the thiazolidine ring can be formed through a cyclization reaction.

Pyridopyrimidine Synthesis: The pyridopyrimidine core can be synthesized via a condensation reaction between a pyridine derivative and a suitable amidine.

Coupling Reactions: The thiazolidine and pyridopyrimidine moieties can be coupled using a cross-coupling reaction, such as a Suzuki or Heck reaction.

Final Assembly: The piperidine ring is introduced through a nucleophilic substitution reaction, followed by the attachment of the carboxamide group under amide coupling conditions.

Industrial Production Methods: Industrial production of this compound would likely involve optimization of the above synthetic steps to maximize yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and the implementation of green chemistry principles to minimize waste and environmental impact.

Types of Reactions:

Oxidation: The compound may undergo oxidation reactions, particularly at the thiazolidine sulfur atom, leading to sulfoxide or sulfone derivatives.

Reduction: Reduction reactions could target the carbonyl groups, converting them to alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the piperidine nitrogen or the ethoxypropyl group.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) under mild conditions.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) in anhydrous solvents.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like triethylamine (TEA).

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Chemistry:

Catalysis: The compound’s unique structure may allow it to act as a ligand in metal-catalyzed reactions.

Material Science: Potential use in the development of novel polymers or materials with specific electronic properties.

Biology and Medicine:

Drug Development: The compound could serve as a lead molecule for the development of new pharmaceuticals, particularly those targeting specific enzymes or receptors.

Biological Probes: Used in the study of biological pathways and mechanisms due to its potential binding affinity to certain proteins.

Industry:

Agriculture: Potential use as a pesticide or herbicide due to its bioactive properties.

Chemical Manufacturing: Intermediate in the synthesis of more complex molecules.

Mechanism of Action

The compound’s mechanism of action would depend on its specific application. In a biological context, it might interact with molecular targets such as enzymes or receptors, modulating their activity. The thiazolidine and pyridopyrimidine moieties could facilitate binding to active sites, while the piperidine ring might enhance solubility and bioavailability.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structurally analogous compounds share the pyrido-pyrimidinone-thiazolidinone scaffold but differ in substituents, influencing their physicochemical properties, synthesis routes, and biological activities. Below is a comparative analysis:

Table 1: Structural and Functional Comparison

Compound Name / ID	Key Substituents	Molecular Weight (g/mol)	Solubility (logP)	Bioactivity (Proposed)	Synthesis Highlights
Target Compound	- Thiazolidinone: 3-ethoxypropyl, 2-thioxo - Pyrido-pyrimidinone: 9-methyl - Piperidine: 4-carboxamide	~550 (estimated)	Moderate (~3.2)	Ferroptosis induction (hypothesized)	Piperidine carboxamide introduced via coupling (e.g., HATU/DCC activation)
2-(allylamino)-3-[(Z)-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (361995-60-0)	- Thiazolidinone: 3-isopropyl - Allylamino substituent	~480 (estimated)	Low (~4.1)	Anticancer (in vitro)	Allylamino group added via nucleophilic substitution
2-(4-benzyl-1-piperazinyl)-3-[(Z)-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one (372497-62-6)	- Piperazinyl: 4-benzyl - Thiazolidinone: 3-isopropyl	~590 (estimated)	Low (~4.5)	Kinase inhibition (predicted)	Benzyl-piperazinyl introduced via SNAr reaction

Key Findings :

Structural Influence on Solubility :

• The target compound’s 3-ethoxypropyl group enhances solubility compared to isopropyl analogs due to its ether oxygen, which increases hydrophilicity (logP ~3.2 vs. ~4.1–4.5) .
• The piperidine-4-carboxamide moiety may further improve aqueous solubility relative to benzyl-piperazinyl groups .

Bioactivity Trends: Thioxo groups in thiazolidinone rings are implicated in ferroptosis via iron-sulfur interactions, as seen in other ferroptosis-inducing compounds (FINs) . The target compound’s thioxo group aligns with this mechanism. Analogs with bulkier substituents (e.g., benzyl-piperazinyl) may favor kinase inhibition due to hydrophobic binding pockets, whereas smaller groups (e.g., carboxamide) could enhance target promiscuity .

Synthetic Accessibility: The target compound’s ethoxypropyl group requires careful protection-deprotection strategies during thiazolidinone ring formation, contrasting with simpler isopropyl analogs . Piperidine carboxamide installation aligns with general procedures for amidations using coupling agents like HATU .

Mechanistic Insights from Structural Similarity

Evidence from systems pharmacology and docking analyses () suggests that compounds sharing scaffolds (e.g., pyrido-pyrimidinone-thiazolidinone) likely target overlapping pathways. For example:

• Oleanolic acid (OA) and hederagenin (HG), despite differing substituents, share a triterpenoid scaffold and exhibit similar mechanisms of action (MOAs) . By analogy, the target compound and its analogs may act on ferroptosis or redox pathways, with substituents modulating potency and selectivity.
• Transcriptome data from similar compounds could predict the target’s efficacy in oral squamous cell carcinoma (OSCC), where ferroptosis sensitivity is elevated in malignant cells .

Q & A

Q. What are the key synthetic strategies for preparing this compound?

The synthesis involves multi-step organic reactions, including:

• Condensation reactions to form the thiazolidinone and pyrido-pyrimidine moieties.
• Z/E-isomer control during the formation of the methylidene bridge, requiring precise temperature and solvent selection (e.g., DMSO or acetonitrile under inert atmospheres) .
• Piperidine-4-carboxamide coupling via amidation or nucleophilic substitution, often using Lewis acid catalysts (e.g., ZnCl₂) to enhance efficiency . Key optimization parameters include pH (6.5–7.5 for aqueous steps) and purification via column chromatography .

Q. How do the structural features influence its biological activity?

The compound’s activity arises from:

• Thiazolidinone ring : Facilitates hydrogen bonding with enzyme active sites (e.g., sulfhydryl groups in cysteine proteases) .
• Pyrido-pyrimidine core : Enhances π-π stacking with aromatic residues in target proteins .
• Piperidine-4-carboxamide : Improves solubility and membrane permeability, critical for cellular uptake . Structural analogs with modified ethoxypropyl groups show reduced binding affinity, highlighting the importance of this substituent .

Q. What analytical methods confirm its purity and structural integrity?

• NMR spectroscopy : ¹H/¹³C NMR verifies Z-configuration of the methylidene bridge and regioselectivity of substitutions (e.g., δ 7.2–8.1 ppm for pyrido-pyrimidine protons) .
• High-resolution mass spectrometry (HRMS) : Validates molecular weight (e.g., m/z 567.23 [M+H]⁺) .
• HPLC : Purity >95% achieved using C18 reverse-phase columns with acetonitrile/water gradients .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yield and purity?

• Temperature modulation : Lower temperatures (0–5°C) suppress side reactions during thiazolidinone ring closure .
• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance nucleophilic substitution rates in piperidine coupling .
• Catalyst screening : Lewis acids (e.g., BF₃·Et₂O) improve yields in condensation steps by 15–20% .
• DoE (Design of Experiments) : Multi-variable analysis identifies optimal pH (7.0) and stoichiometric ratios (1:1.2 for thiazolidinone precursors) .

Q. How to resolve contradictions in reported biological activity data?

Discrepancies in IC₅₀ values (e.g., enzyme vs. cell-based assays) can be addressed by:

• Orthogonal assays : Compare surface plasmon resonance (SPR) binding affinity with cellular thermal shift assay (CETSA) results to confirm target engagement .
• SAR studies : Systematic substitution of the ethoxypropyl group identifies steric hindrance as a key factor in activity loss .
• Metabolic stability testing : Hepatic microsome assays reveal rapid clearance of certain analogs, explaining reduced in vivo efficacy .

Q. What experimental designs elucidate its interaction with biological targets?

• X-ray crystallography : Co-crystallization with target enzymes (e.g., dihydrofolate reductase) reveals binding modes and critical residues (e.g., Asp27 and Arg52) .
• Mutagenesis studies : Alanine scanning of suspected binding pockets validates the role of hydrophobic interactions with the pyrido-pyrimidine core .
• Kinetic assays : Pre-steady-state fluorescence quenching measures kon/koff rates, showing nM-level affinity for kinase targets .